6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide

• Molecular Formula: C11H18N4O3S
• Molecular Weight: 286.35 g/mol
• IUPAC Name: 6-[4-(2-hydroxyethyl)piperazin-1-yl]pyridine-3-sulfonamide
• InChI: InChI=1S/C11H18N4O3S/c12-19(17,18)10-1-2-11(13-9-10)15-5-3-14(4-6-15)7-8-16/h1-2,9,16H,3-8H2,(H2,12,17,18)
• InChI Key: BTKYRHMEJJKOHA-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCO)C2=NC=C(C=C2)S(=O)(=O)N

Description

6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide, also known as PIPES, is a commonly used buffering agent in biochemistry and molecular biology experiments. It is a zwitterionic buffer that is used to maintain a constant pH in aqueous solutions. PIPES has a pKa of 7.5, which makes it ideal for use in physiological pH ranges.

Mechanism of Action

6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide works by accepting or donating protons to maintain a constant pH in a solution. It acts as a weak acid and weak base, which allows it to buffer solutions within a specific pH range.
Biochemical and Physiological Effects:
6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide has no known biochemical or physiological effects on cells or tissues. It is considered to be non-toxic and non-irritating to cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide is its ability to buffer solutions within a specific pH range. It is also relatively inexpensive and easy to prepare. However, 6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide has a limited buffering capacity and is not effective at buffering solutions outside of its optimal pH range. It is also not compatible with some enzymes and proteins.

Future Directions

There are several future directions for 6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide research. One area of interest is the development of new buffering agents with improved properties, such as increased buffering capacity and compatibility with a wider range of enzymes and proteins. Another area of interest is the use of 6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide in drug delivery systems, as it has been shown to enhance the solubility and stability of some drugs. Additionally, 6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide may have potential applications in the development of new diagnostic tools and medical devices.

Synthesis Methods

6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide can be synthesized by reacting 4-methylpyridine with 2-chloroethylamine hydrochloride in the presence of a base such as sodium hydroxide. The resulting intermediate is then reacted with sulfamic acid to form 6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide. The purity of 6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide can be improved by recrystallization from water.

Scientific Research Applications

6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide is commonly used as a buffering agent in biochemical and molecular biology experiments. It is used to maintain a constant pH in solutions that are sensitive to changes in pH, such as enzyme assays, protein purification, and DNA sequencing. 6-[4-(2-Hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide is also used in cell culture media to maintain a stable pH and osmotic pressure.